Cas no 620-91-7 (N1,N4-Di-p-tolylbenzene-1,4-diamine)

N1,N4-Di-p-tolylbenzene-1,4-diamine structure

620-91-7 structure

Product Name:N1,N4-Di-p-tolylbenzene-1,4-diamine

CAS No:620-91-7

MF:C₂₀H₂₀N₂

MW:288.386204719543

CID:956127

PubChem ID:16212159

Update Time:2025-04-19

N1,N4-Di-p-tolylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

- 1-N,3-N-bis(4-methylphenyl)benzene-1,3-diamine
- DTPD
- N1,N4-Di-p-tolylbenzene-1,4-diamine
- DTPD OEKANAL (N N'-DITOLYLPARAPHENYLENE
- PIBIAJQNHWMGTD-UHFFFAOYSA-N
- 620-49-5
- N~1~,N~3~-Bis(4-methylphenyl)benzene-1,3-diamine
- 620-91-7
- N,N'-(p-Phenylene)ditoluidine
- DTXSID00583565
- SCHEMBL1685626
- Inchi： 1S/C20H20N2/c1-15-6-10-17(11-7-15)21-19-4-3-5-20(14-19)22-18-12-8-16(2)9-13-18/h3-14,21-22H,1-2H3
- InChI Key： PIBIAJQNHWMGTD-UHFFFAOYSA-N
- SMILES： N(C1C=CC(C)=CC=1)C1C=CC=C(C=1)NC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 288.162648646g/mol
Monoisotopic Mass: 288.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 24.1Å²

N1,N4-Di-p-tolylbenzene-1,4-diamine Security Information

Hazard Category Code： 22-43
Safety Instruction： 36/37
Hazardous Material Identification：

N1,N4-Di-p-tolylbenzene-1,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01820-50mg	DTPD OEKANAL (N N'-DITOLYLPARAPHENYLENE	620-91-7	50mg	¥6418.0	2021-09-04
TRC	D354250-1mg	N1,N4-Di-p-tolylbenzene-1,4-diamine	620-91-7	1mg	$ 155.00	2022-06-05
TRC	D354250-10mg	N1,N4-Di-p-tolylbenzene-1,4-diamine	620-91-7	10mg	$ 117.00	2023-09-08
A2B Chem LLC	AG79548-20mg	DTPD OEKANAL (N N'-DITOLYLPARAPHENYLENE	620-91-7	20mg	$738.00	2024-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-257405-50 mg	DTPD,	620-91-7	50mg	￥1,895.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-257405-50mg	DTPD,	620-91-7	50mg	￥1895.00	2023-09-05
TRC	D354250-50mg	N1,N4-Di-p-tolylbenzene-1,4-diamine	620-91-7	50mg	$ 517.00	2023-09-08
TRC	D354250-100mg	N1,N4-Di-p-tolylbenzene-1,4-diamine	620-91-7	100mg	$ 919.00	2023-09-08

N1,N4-Di-p-tolylbenzene-1,4-diamine Production Method

Production Method 1

106-39-8

620-91-7

858516-23-1

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , (T-4)-[1,1′-Bis(diphenylphosphino-κP)ferrocene]bis(triphenyl phosphite-κP)nickel Solvents: Toluene ; 22 h, 60 °C; cooled
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 2 h, cooled

Reference

Stable nickel(0) phosphites as catalysts for C-N cross-coupling reactions

Kampmann, Sven S.; et al, Advanced Synthesis & Catalysis, 2014, 356(9), 1967-1973